Antiproliferative agent-63

• Molecular Formula: C27H41NO2
• Molecular Weight: 411.6 g/mol
• InChI: InChI=1S/C27H41NO2/c1-6-8-10-11-21-16-25(29)26(23-15-20(5)12-13-22(23)19(3)4)27-24(21)17-28(18-30-27)14-9-7-2/h15-16,22-23,29H,3,6-14,17-18H2,1-2,4-5H3/t22-,23+/m0/s1
• InChIKey: DOBOJHXJHFBRBU-XZOQPEGZSA-N

Native cannabinoids like CBD suffer from low solubility (<5 µg/mL), rapid clearance, and CYP liability, limiting their use as antiproliferative leads. Antiproliferative agent-63 (compound 4d) is a ring-annulated oxazinyl CBD analog designed to resolve these deficits. • 2.3-fold potency advantage vs CBD in HCT-116 (G1 arrest, apoptosis) • 80 µg/mL water solubility (>16× CBD); >1500 µg/mL in SGF • Minimal CYP inhibition, CB1/CB2 receptor-independent action • Standardize SAR studies & oral formulation platforms

Antiproliferative Agent-63: Ring-Annulated CBD Analog

Antiproliferative agent-63 (compound 4d, CAS 3048082-38-5, C₂₇H₄₁NO₂, MW 411.6 g/mol) is a ring-annulated analogue of cannabidiol (CBD) featuring an oxazinyl moiety [1]. It is a synthetic organic compound developed as an anticancer agent, demonstrating activity against breast and colorectal cancer cell lines [2]. The compound induces G1 phase cell cycle arrest and mitochondrial pathway-mediated apoptosis [2]. The compound is commercially available from multiple vendors for research applications [3].

1

Cancer cell-line antiproliferative screening. Designed for colorectal and breast cancer model studies, supporting cell viability and dose-response assays.

2

ADME-property evaluation tool. Enhanced aqueous solubility and moderate metabolic stability facilitate formulation development and in vivo exposure studies.

3

Oxazinyl-modified cannabinoid SAR probe. Ring-annulated scaffold enables structure-activity relationship studies independent of classical cannabinoid receptor engagement.

• [1] PubChem. Antiproliferative agent-63. CID 172652653. https://pubchem.ncbi.nlm.nih.gov/compound/Antiproliferative-agent-63. Accessed 2025. View Source
• [2] Cham PS, Singh A, Jamwal A, Singh R, Anand R, Manhas D, Sharma S, Singh VP, Nandi U, Singh SK, Singh PP. Discovery of Ring-Annulated Analogues of Cannabidiol as Potential Anticancer Agents: Synthesis and Biological Evaluation. ACS Med Chem Lett. 2024 Oct 17;15(11):1832-1842. doi:10.1021/acsmedchemlett.4c00233. PMID: 39563806. View Source
• [3] MedChemExpress. Antiproliferative agent-63 (compound 4d) Technical Datasheet. https://www.medchemexpress.eu/antiproliferative-agent-63.html. View Source

Antiproliferative Agent-63: CBD Differentiation

Cannabidiol (CBD) and Antiproliferative agent-63 are not interchangeable despite sharing a common chemical scaffold. CBD possesses well-documented liabilities including poor aqueous solubility, rapid metabolic degradation, and potent inhibition of multiple cytochrome P450 (CYP) isoforms, which collectively limit its translational potential and raise significant drug-drug interaction concerns [1]. In contrast, the ring-annulated modification present in Antiproliferative agent-63 directly addresses these limitations, conferring improved solubility, enhanced metabolic stability, and reduced CYP inhibition liability compared to the parent CBD molecule [2]. This structural optimization represents a fundamental differentiation in pharmaceutical properties that cannot be achieved by simply using unmodified CBD.

This Product

Moderate aqueous solubility (80 µg/mL) and high SGF solubility (>1500 µg/mL)

Moderate microsomal clearance class

Reduced CYP inhibition liability (weak/moderate inhibitor)

Cannabidiol (CBD)

Extremely low aqueous solubility (

High microsomal clearance

Potent CYP inhibitor (>50% inhibition at relevant concentrations)

Key Risk Direct substitution with CBD may require re-validation of solubility, exposure duration, and drug-drug interaction potential in experimental models.

• [1] Yamaori S, Kushihara M, Yamamoto I, Watanabe K. Cannabidiol, a major phytocannabinoid, as a potent inhibitor of human CYP1A1. Life Sci. 2011;88(15-16):730-736. View Source
• [2] Cham PS, Singh A, Jamwal A, Singh R, Anand R, Manhas D, Sharma S, Singh VP, Nandi U, Singh SK, Singh PP. Discovery of Ring-Annulated Analogues of Cannabidiol as Potential Anticancer Agents: Synthesis and Biological Evaluation. ACS Med Chem Lett. 2024 Oct 17;15(11):1832-1842. doi:10.1021/acsmedchemlett.4c00233. View Source

Antiproliferative Agent-63: Evidence Guide

Potency in HCT-116 Colorectal Cancer

Antiproliferative agent-63 (compound 4d) exhibits enhanced solubility compared to the parent compound cannabidiol (CBD) [1]. This improvement is attributed to the ring-annulated oxazinyl moiety incorporated into the CBD scaffold [1]. While CBD's poor aqueous solubility is a well-established barrier to its development as a therapeutic agent, the structural modification in Antiproliferative agent-63 partially mitigates this limitation, enabling more flexible formulation strategies and reducing precipitation risks in cell-based assays [1].

HCT-116 potency

Head-to-head

IC₅₀ 4.2 ± 1.0 µM

Supports potency comparison in colorectal cancer cell model.

2.3-fold lower than CBD; ranked highest among tested oxazinyl analogs. MTT, 24 h.

Evidence Dimension	Aqueous solubility (qualitative comparison)
Target Compound Data	Enhanced solubility (qualitative) relative to CBD
Comparator Or Baseline	Cannabidiol (CBD) - poor aqueous solubility baseline
Quantified Difference	Qualitatively improved; exact fold-change not specified in accessible data
Conditions	Physicochemical characterization study

Why This Matters

Improved solubility enables more reliable dose-response relationships in cell-based assays and expands formulation options for in vivo studies, reducing experimental variability associated with compound precipitation.

• [1] Cham PS, Singh A, Jamwal A, Singh R, Anand R, Manhas D, Sharma S, Singh VP, Nandi U, Singh SK, Singh PP. Discovery of Ring-Annulated Analogues of Cannabidiol as Potential Anticancer Agents: Synthesis and Biological Evaluation. ACS Med Chem Lett. 2024 Oct 17;15(11):1832-1842. doi:10.1021/acsmedchemlett.4c00233. View Source

Potency in MCF-7 Breast Cancer

Antiproliferative agent-63 (compound 4d) demonstrates better metabolic stability compared to cannabidiol (CBD) [1]. CBD undergoes extensive hepatic metabolism primarily via CYP2C19 and CYP3A4, which contributes to its poor oral bioavailability and short half-life [2]. The ring-annulated modification in compound 4d confers enhanced resistance to metabolic degradation, as demonstrated in comparative stability assessments conducted in the original study [1]. This improvement translates to potentially longer exposure duration in biological systems.

MCF-7 potency

Head-to-head

5.3 ± 1.13 µM vs CBD 14.6 ± 2.3 µM

Supports potency comparison in breast cancer cell model.

2.8-fold lower than CBD; comparable to top analog 4h. MTT, 24 h.

Evidence Dimension	Metabolic stability
Target Compound Data	Better metabolic stability (qualitative) relative to CBD
Comparator Or Baseline	Cannabidiol (CBD) - baseline metabolic stability
Quantified Difference	Qualitatively improved; exact quantitative data not available in accessible sources
Conditions	Metabolic stability assay

Why This Matters

Enhanced metabolic stability translates to extended compound half-life and potentially improved exposure in preclinical models, enabling more flexible dosing schedules and reducing the required dosing frequency in animal studies.

• [1] Cham PS, Singh A, Jamwal A, Singh R, Anand R, Manhas D, Sharma S, Singh VP, Nandi U, Singh SK, Singh PP. Discovery of Ring-Annulated Analogues of Cannabidiol as Potential Anticancer Agents: Synthesis and Biological Evaluation. ACS Med Chem Lett. 2024 Oct 17;15(11):1832-1842. doi:10.1021/acsmedchemlett.4c00233. View Source
• [2] Ujváry I, Hanuš L. Human Metabolites of Cannabidiol: A Review on Their Formation, Biological Activity, and Relevance in Therapy. Cannabis Cannabinoid Res. 2016;1(1):90-101. doi:10.1089/can.2015.0012. View Source

Water and Biorelevant Media Solubility

Antiproliferative agent-63 (compound 4d) exhibits lowered cytochrome P450 (CYP) inhibition liability compared to cannabidiol (CBD) [1]. CBD is a known potent inhibitor of multiple CYP isoforms including CYP1A1, CYP2C19, CYP2D6, and CYP3A4, which presents a significant drug-drug interaction risk that complicates its use in combination therapeutic regimens and preclinical polypharmacy studies [2]. The ring-annulated structural modification in compound 4d reduces this CYP inhibition liability, thereby mitigating a critical translational barrier associated with CBD-based compounds [1].

Aqueous solubility

Head-to-head

80 µg/mL (water); >1500 µg/mL (SGF)

Supports aqueous formulation development.

16-fold vs CBD in water and SIF; >300-fold in SGF. 25°C equilibrium.

Evidence Dimension	Cytochrome P450 (CYP) enzyme inhibition
Target Compound Data	Lowered CYP inhibition liability (qualitative) relative to CBD
Comparator Or Baseline	Cannabidiol (CBD) - known potent CYP inhibitor
Quantified Difference	Qualitatively reduced; specific isoform inhibition data not available in accessible sources
Conditions	CYP inhibition screening assay

Why This Matters

Reduced CYP inhibition liability minimizes the risk of confounding drug-drug interactions in preclinical studies, making this compound a cleaner pharmacological tool for combination studies and improving data interpretability when used alongside standard-of-care agents.

• [1] Cham PS, Singh A, Jamwal A, Singh R, Anand R, Manhas D, Sharma S, Singh VP, Nandi U, Singh SK, Singh PP. Discovery of Ring-Annulated Analogues of Cannabidiol as Potential Anticancer Agents: Synthesis and Biological Evaluation. ACS Med Chem Lett. 2024 Oct 17;15(11):1832-1842. doi:10.1021/acsmedchemlett.4c00233. View Source
• [2] Yamaori S, Kushihara M, Yamamoto I, Watanabe K. Cannabidiol, a major phytocannabinoid, as a potent inhibitor of human CYP1A1. Life Sci. 2011;88(15-16):730-736. View Source

Cytochrome P450 Inhibition Liability

Antiproliferative agent-63 (compound 4d) arrests the cell cycle in the G1 phase and induces apoptosis via the mitochondrial pathway in breast cancer cell lines [1]. This dual mechanistic profile distinguishes the compound from agents that act through a single pathway, potentially reducing the likelihood of resistance development. Unlike CBD, which exerts antiproliferative effects through multiple and sometimes conflicting mechanisms including CB1/CB2 receptor modulation, TRPV channel activation, and ROS generation, the ring-annulated analogue 4d demonstrates a more defined G1 arrest and mitochondrial apoptosis profile in breast cancer models [1].

CYP inhibition

Cross-study

Weak/moderate inhibitor

Reduced CYP interaction risk in co-treatment studies.

CBD: potent inhibitor at relevant concentrations. HLM screen.

Evidence Dimension	Mechanism of action characterization
Target Compound Data	G1 phase arrest and mitochondrial pathway apoptosis induction
Comparator Or Baseline	CBD with broader, less targeted mechanistic profile
Quantified Difference	Mechanistic pathway definition, not quantitative
Conditions	Breast cancer cell lines

Why This Matters

A well-defined dual mechanism of action (G1 arrest plus mitochondrial apoptosis) provides researchers with a predictable pharmacological tool for studying specific cancer pathways and enables more rational combination strategies with other targeted agents.

• [1] Cham PS, Singh A, Jamwal A, Singh R, Anand R, Manhas D, Sharma S, Singh VP, Nandi U, Singh SK, Singh PP. Discovery of Ring-Annulated Analogues of Cannabidiol as Potential Anticancer Agents: Synthesis and Biological Evaluation. ACS Med Chem Lett. 2024 Oct 17;15(11):1832-1842. doi:10.1021/acsmedchemlett.4c00233. View Source

Metabolic Stability vs. CBD

Antiproliferative agent-63 (compound 4d) demonstrates promising activity against breast and colorectal cancer cell lines, while showing limited or no activity against certain other cancer types tested [1]. This selectivity profile is distinct from that of unmodified CBD, which has been reported to exhibit antiproliferative effects across a broader range of cancer types including glioma, prostate cancer, melanoma, and cervical cancer, often with varying potency [2]. The more focused activity profile of compound 4d suggests that the ring-annulated structural modification confers enhanced selectivity toward breast and colorectal cancer subtypes [1].

Metabolic stability

Head-to-head

Moderate clearance (HLM/MLM)

Supports longer biological residence for in vivo studies.

CBD: high clearance. Shift to moderate class in both human and mouse microsomes.

Evidence Dimension	Cancer type selectivity profile
Target Compound Data	Promising activity against breast and colorectal cancer cell lines
Comparator Or Baseline	CBD with broader activity across glioma, prostate, melanoma, and cervical cancer
Quantified Difference	Differential cancer-type selectivity; exact potency values not available in accessible sources
Conditions	In vitro antiproliferative assays across multiple cancer cell lines

Why This Matters

A defined cancer-type selectivity profile enables researchers to prioritize this compound for breast and colorectal cancer studies, reducing resource expenditure on indication areas where the compound may show limited efficacy.

• [1] Cham PS, Singh A, Jamwal A, Singh R, Anand R, Manhas D, Sharma S, Singh VP, Nandi U, Singh SK, Singh PP. Discovery of Ring-Annulated Analogues of Cannabidiol as Potential Anticancer Agents: Synthesis and Biological Evaluation. ACS Med Chem Lett. 2024 Oct 17;15(11):1832-1842. doi:10.1021/acsmedchemlett.4c00233. View Source
• [2] Seltzer ES, Watters AK, MacKenzie D, Granat LM, Zhang D. Cannabidiol (CBD) as a Promising Anti-Cancer Drug. Cancers (Basel). 2020;12(11):3203. doi:10.3390/cancers12113203. View Source

Intra-Series Differentiation: Comparison with Analog 4h

Within the same ring-annulated CBD analogue series, both compounds 4d (Antiproliferative agent-63) and 4h exhibit enhanced solubility, better metabolic stability, and lowered CYP inhibition liability compared to CBD [1]. However, the two analogues possess distinct structural features that may confer differential biological activity profiles, offering researchers the opportunity to evaluate structure-activity relationships. The specific side-chain and substitution differences between 4d and 4h provide complementary chemical tools for probing the structural determinants of anticancer activity within this oxazinyl-containing CBD analogue chemotype [1].

Evidence Dimension	Intra-series structural and property comparison
Target Compound Data	Compound 4d (Antiproliferative agent-63) with its specific structural features
Comparator Or Baseline	Compound 4h (structurally distinct ring-annulated CBD analogue)
Quantified Difference	Both exhibit qualitatively improved properties over CBD; direct 4d vs. 4h comparative data not available in accessible sources
Conditions	Parallel in vitro characterization

Why This Matters

The availability of two structurally related but distinct analogues (4d and 4h) enables SAR studies that can inform lead optimization efforts, and procurement decisions should consider which specific analogue best aligns with the research question.

• [1] Cham PS, Singh A, Jamwal A, Singh R, Anand R, Manhas D, Sharma S, Singh VP, Nandi U, Singh SK, Singh PP. Discovery of Ring-Annulated Analogues of Cannabidiol as Potential Anticancer Agents: Synthesis and Biological Evaluation. ACS Med Chem Lett. 2024 Oct 17;15(11):1832-1842. doi:10.1021/acsmedchemlett.4c00233. View Source

Antiproliferative Agent-63: Application Scenarios

Positive Control for Antiproliferative Screening

Antiproliferative agent-63 is ideally suited for in vitro antiproliferative screening programs focused on breast and colorectal cancer models, where it has demonstrated promising activity [1]. Its improved solubility profile compared to CBD reduces the likelihood of compound precipitation during cell-based assays, ensuring more reliable dose-response relationships [1]. The compound's defined G1 arrest and mitochondrial apoptosis mechanism provides a clear endpoint for mechanistic validation studies [1].

Oxazinyl Modification ADME Tool Compound

For preclinical studies involving combination therapies or co-administration with CYP-metabolized agents, Antiproliferative agent-63 offers a significant advantage over CBD due to its lowered CYP inhibition liability [1]. This property reduces the risk of confounding pharmacokinetic interactions that could obscure the interpretation of efficacy or toxicity data [1]. Researchers evaluating anticancer combinations can therefore use this compound with greater confidence that observed effects reflect true pharmacodynamic synergy rather than pharmacokinetic artifacts [1].

CBD-Independent Anticancer Probe

Antiproliferative agent-63 serves as an advanced lead compound for medicinal chemistry optimization programs targeting cannabinoid-based anticancer agents. The compound's improved ADME properties (solubility, metabolic stability, and CYP profile) relative to CBD establish a more favorable starting point for further optimization [1]. Structure-activity relationship studies can leverage the parallel availability of analog 4h to probe the structural determinants of improved properties [1].

Solubility Standard for Formulation Development

Researchers investigating mitochondrial pathway apoptosis and G1 cell cycle arrest mechanisms in breast cancer will find Antiproliferative agent-63 to be a valuable pharmacological tool [1]. Unlike CBD, which engages multiple and sometimes conflicting signaling pathways, compound 4d provides a more defined mechanistic signature, making it suitable for pathway dissection experiments and target validation studies [1]. This mechanistic clarity facilitates experimental reproducibility and enables more definitive conclusions about pathway involvement [1].

Application

Selection Property

Validation Focus

Antiproliferative comparator studies

Defined potency and mechanism of action

Cell viability and apoptosis endpoints

Cannabinoid ADME tool compound

Improved solubility and metabolic stability

PK and formulation feasibility

Receptor-independent pathway probe

Absence of CB1/CB2 engagement

Off-target signaling assays

Formulation development standard

High SGF/water solubility

Solubility and precipitation testing

• [1] Cham PS, Singh A, Jamwal A, Singh R, Anand R, Manhas D, Sharma S, Singh VP, Nandi U, Singh SK, Singh PP. Discovery of Ring-Annulated Analogues of Cannabidiol as Potential Anticancer Agents: Synthesis and Biological Evaluation. ACS Med Chem Lett. 2024 Oct 17;15(11):1832-1842. doi:10.1021/acsmedchemlett.4c00233. View Source